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Compound of Interest

Compound Name: Hsd17B13-IN-73

Cat. No.: B12380902 Get Quote

Essential Safety and Handling Guide for
Hsd17B13-IN-73
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the novel

research compound Hsd17B13-IN-73. The following procedures for personal protective

equipment (PPE), handling, storage, and disposal are based on standard laboratory practices

for new chemical entities where a comprehensive Safety Data Sheet (SDS) is not fully

available. Researchers must supplement this guidance with their institution's specific safety

protocols and exercise caution.

Chemical Safety Data
As a novel research compound, detailed quantitative safety data for Hsd17B13-IN-73 is not

widely available. The following table summarizes the known information and indicates where

data is currently unavailable.
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Parameter Value

CAS Number 3004661-39-3[1]

Molecular Formula C₂₉H₂₂FN₃O₂S₂

Molecular Weight 527.63 g/mol

Physical State Solid

Boiling Point Data not available

Melting Point Data not available

Flash Point Data not available

Autoignition Temperature Data not available

Lower/Upper Explosion Limits Data not available

Solubility Soluble in DMSO

GHS Hazard Classification
Not classified. As a precaution, treat as a

hazardous substance.

Signal Word Data not available

Hazard Statements Data not available

Precautionary Statements Data not available

Personal Protective Equipment (PPE)
A comprehensive risk assessment should be conducted before handling Hsd17B13-IN-73. The

following PPE is mandatory to minimize exposure and ensure personal safety.

Eye Protection: Chemical safety goggles or a face shield are required to protect against

splashes and airborne particles.

Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for

any tears or punctures before and during use. Change gloves immediately if they become

contaminated.
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Body Protection: A laboratory coat must be worn at all times. For procedures with a higher

risk of splashing, consider using a chemically resistant apron over the lab coat.

Respiratory Protection: If handling the solid compound outside of a certified chemical fume

hood, or if aerosolization is possible, a NIOSH-approved respirator with an appropriate

cartridge for organic vapors and particulates is required.

Experimental Protocols: Handling and Storage
Adherence to proper handling and storage protocols is critical to maintaining the integrity of

Hsd17B13-IN-73 and ensuring a safe laboratory environment.

Handling:
Engineering Controls: All work with Hsd17B13-IN-73, particularly the handling of the solid

form and the preparation of stock solutions, should be performed in a certified chemical fume

hood to minimize inhalation exposure.

Avoiding Contamination: Use dedicated spatulas and weighing papers for handling the solid.

Ensure all equipment is clean and dry before use.

Solution Preparation: When dissolving the compound, add the solvent slowly to the solid to

avoid splashing. As the compound is soluble in DMSO, be aware of the specific handling

precautions for this solvent.

Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly with soap and water after handling the compound and before leaving the

laboratory.

Storage:
Short-term Storage (Solutions): Store stock solutions at -20°C for up to one month or at

-80°C for up to six months.

Long-term Storage (Solid): The solid compound should be stored in a tightly sealed container

in a cool, dry, and well-ventilated area, away from incompatible materials.
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Disposal Plan
All waste containing Hsd17B13-IN-73 must be treated as hazardous chemical waste.

Waste Collection: Collect all solid waste (e.g., contaminated weighing papers, gloves, pipette

tips) and liquid waste (e.g., unused solutions) in separate, clearly labeled, and sealed

hazardous waste containers.

Container Labeling: The waste container label should include "Hazardous Waste," the full

chemical name "Hsd17B13-IN-73," and any other components of the waste mixture (e.g.,

DMSO).

Disposal Route: Dispose of the hazardous waste through your institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations. Do not

dispose of Hsd17B13-IN-73 down the drain or in the regular trash.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Hsd17B13-IN-73 from

receipt to disposal.
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Safe Handling Workflow for Hsd17B13-IN-73
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Caption: Workflow for the safe handling of Hsd17B13-IN-73.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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